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Compound of Interest

Compound Name: 2-Nitro-2-hexene

Cat. No.: B15491944

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental thermochemical data for 2-Nitro-2-hexene is not readily
available in the current scientific literature. This guide provides a comprehensive overview of its
known physical properties, and for comparative purposes, includes thermochemical data for
analogous compounds. The experimental protocols described are general methods applicable
for the determination of such properties for 2-Nitro-2-hexene.

Introduction

2-Nitro-2-hexene is an unsaturated nitroalkene, a class of organic compounds recognized for
their versatile reactivity and significant potential in organic synthesis and drug discovery.[1][2]
The presence of the nitro group in conjugation with a carbon-carbon double bond activates the
molecule for a variety of chemical transformations, making it a valuable intermediate.[1]
Understanding the thermochemical properties of 2-Nitro-2-hexene is crucial for process
development, safety assessment, and for predicting its reactivity and stability. This technical
guide summarizes the available physical data for 2-Nitro-2-hexene, provides thermochemical
data for structurally similar compounds to allow for informed estimations, and details the
standard experimental methodologies for determining these properties.

Physicochemical Properties of 2-Nitro-2-hexene

While specific experimental thermochemical data such as enthalpy of formation are not
available, several key physicochemical properties of 2-Nitro-2-hexene have been reported.
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Property Value Source
Molecular Formula CeH11NO2 [3]

Molecular Weight 129.16 g/mol [3]

Boiling Point 209.22 °C (rough estimate) ChemicalBook
Density 1.0359 g/cm? (estimate) ChemicalBook
CAS Number 6065-17-4 [3]

Thermochemical Data of Ahalogous Compounds

To provide a framework for estimating the thermochemical properties of 2-Nitro-2-hexene, the
following tables present data for structurally related nitroalkanes and other relevant
compounds. It is important to note that the presence of the double bond and the specific
isomerism of 2-Nitro-2-hexene will influence its thermochemical properties, and therefore,
these values should be used with caution.

Enthalpy of Formation

The standard enthalpy of formation (AHf°) is a measure of the energy change when one mole
of a compound is formed from its constituent elements in their standard states.

Compound Formula State AHf° (kJ/mol) Source
Nitrocyclohexane  CesH11NO:2 Liquid -241.4+25 NIST WebBook
1-Nitropentane CsH11NO:2 Gas -164.43 [4]

Nitroethane C2HsNO2 Liquid -113.4+0.8 NIST WebBook
Nitrobenzene CeHsNO2 Liquid 41.8+0.8 [5]

Standard Molar Entropy

Standard molar entropy (S°) is the entropy content of one mole of a substance under standard
state conditions.
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Compound Formula State S° (J/mol-K) Source
Nitrobenzene CeHsNO2 Liquid 235.6 [5]

1-Hexene CeHa2 Liquid 296.27 £ 0.50 [6]
Cyclohexane CeHi2 Liquid 204.31+£0.84 NIST WebBook

Heat Capacity

Heat capacity (Cp) is the amount of heat required to raise the temperature of a substance by
one degree Celsius.

| Compound | Formula | State | Cp (J/mol-K) | Temperature (K) | Source | |---|---]---|---|---] |
Nitrobenzene | CeHsNO: | Liquid | 186.7 | 298.15 |[5] | | 1-Hexene | CeH12 | Liquid | 189.5 |
298.15 [[6] | | Nitroethane | C2HsNO:z | Solid | 88.03 | 182.9 |[7] |

Experimental Protocols for Thermochemical
Analysis

The determination of the thermochemical properties of 2-Nitro-2-hexene would involve well-
established experimental techniques. The following are detailed methodologies for key
experiments.

Determination of Enthalpy of Combustion and Formation
by Bomb Calorimetry

The standard enthalpy of formation of 2-Nitro-2-hexene can be derived from its enthalpy of
combustion, which is determined experimentally using a bomb calorimeter.[8]

Objective: To measure the heat of combustion of 2-Nitro-2-hexene at constant volume and
calculate its standard enthalpy of formation.

Apparatus:
o Parr-type bomb calorimeter

» High-precision thermometer (e.g., platinum resistance thermometer)
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Pellet press

Crucible (e.g., platinum or fused silica)

Ignition wire (e.g., platinum or nichrome)

Oxygen cylinder with pressure regulator

Analytical balance

Procedure:

A pellet of a known mass (approximately 0.5-1.0 g) of 2-Nitro-2-hexene is prepared using a
pellet press.

The pellet is placed in the crucible within the bomb calorimeter.

A fuse wire of known mass and heat of combustion is attached to the electrodes, making
contact with the sample.

A small, known amount of water (typically 1 mL) is added to the bomb to ensure saturation of
the internal atmosphere with water vapor.

The bomb is sealed and purged with oxygen to remove air, then filled with high-purity oxygen
to a pressure of approximately 30 atm.

The bomb is placed in the calorimeter vessel containing a known mass of water.

The system is allowed to reach thermal equilibrium, and the initial temperature is recorded.

The sample is ignited by passing an electric current through the fuse wire.

The temperature of the water in the calorimeter is recorded at regular intervals until a
maximum temperature is reached and the system begins to cool.

The bomb is removed, and the remaining contents are analyzed for unburned carbon and
the formation of nitric acid (from the nitrogen in the sample and residual atmospheric
nitrogen).
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Data Analysis: The heat capacity of the calorimeter is first determined by burning a standard
substance with a known heat of combustion, such as benzoic acid. The heat of combustion of
2-Nitro-2-hexene is then calculated using the temperature rise and the heat capacity of the
calorimeter, with corrections made for the heat of ignition and the formation of nitric acid. The
standard enthalpy of formation is then calculated using Hess's Law.

Determination of Heat Capacity by Adiabatic Calorimetry

Objective: To measure the heat capacity of 2-Nitro-2-hexene as a function of temperature.
Apparatus:

e Adiabatic calorimeter

o Cryostat for temperature control

o Heater with a known power output

» High-precision temperature and pressure sensors

Procedure:

o A known mass of purified 2-Nitro-2-hexene is sealed in the calorimeter vessel.

e The calorimeter is cooled to the desired starting temperature (e.g., near liquid nitrogen
temperature).

o The sample is heated in a series of steps by supplying a known amount of electrical energy.

» After each heating period, the system is allowed to reach thermal equilibrium, and the
temperature rise is measured.

e The heat capacity is calculated from the energy input and the corresponding temperature
change.

Synthesis and Reactivity
Synthesis of 2-Nitro-2-hexene
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A common method for the synthesis of nitroalkenes like 2-Nitro-2-hexene is through the
dehydration of the corresponding nitro-alcohol.[9]

Butyraldehyde Henry Reaction

Nitroethane ———————————————— > 2-Nitro-3-hexanol Dehydration

i 2-Nitro-2-hexene
Base (e.g., NaOH) Dehydrating Agent
(e.g., Ac20, P20s)

Click to download full resolution via product page

Synthesis of 2-Nitro-2-hexene.

Reactivity of Nitroalkenes

Nitroalkenes are versatile Michael acceptors, readily undergoing conjugate addition reactions
with a wide range of nucleophiles. This reactivity is central to their utility in organic synthesis.[1]

2_Nitro-2-hexene Michael Addition
Further
P Michael Adduct Cyclization Heterocyclic Compounds
Nucleophile (Nu~)

Click to download full resolution via product page

General reactivity of nitroalkenes.

Biological Significance and Toxicology
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The nitro group is a common functionality in many biologically active compounds.[10]
Nitroalkenes, in particular, are known to exhibit a range of biological activities, which can be
attributed to their reactivity as Michael acceptors, allowing them to form covalent bonds with
biological nucleophiles such as cysteine residues in proteins.[11] This reactivity underlies both
their potential therapeutic effects and their toxicity. The metabolism of nitro compounds can
lead to the formation of reactive intermediates that may cause cellular damage.[12][13] While
specific signaling pathways involving 2-Nitro-2-hexene have not been elucidated, its chemical
nature suggests that it could interact with various cellular targets. Further research is required
to understand the specific biological effects and toxicological profile of 2-Nitro-2-hexene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15491944#thermochemical-properties-of-2-nitro-2-
hexene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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